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Compound of Interest

Compound Name: Butyraldehyde

Cat. No.: B050154 Get Quote

Technical Support Center: Butyraldehyde Handling
and Safety
This guide provides essential safety information, handling procedures, and emergency

protocols for the use of butyraldehyde in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the immediate health hazards associated with butyraldehyde exposure?

Butyraldehyde is a hazardous substance that can cause significant health effects. It is

irritating to the eyes, skin, and respiratory system.[1] Eye or skin contact may lead to burns and

potentially permanent damage.[1] Inhalation of vapors can cause dizziness and

lightheadedness.[1] Swallowing the liquid may lead to aspiration into the lungs, risking

chemical pneumonitis.[2]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling butyraldehyde?

To ensure personal safety, the following PPE must be worn:
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Eye Protection: Safety glasses with side shields or chemical goggles are required.[2] For

greater risk of splashing, a face shield should be used.[3]

Hand Protection: Chemical-resistant gloves, such as PVC, are necessary.[2][4] Always

inspect gloves before use and use proper removal techniques to avoid skin contact.[3]

Body Protection: A laboratory coat is required.[4][5] For larger spills, a full suit may be

necessary.[4]

Respiratory Protection: Work must be conducted in a well-ventilated area, such as a fume

hood, to avoid inhaling vapors.[5][6] If ventilation is inadequate, an approved vapor respirator

is required.[4]

Q3: What are the correct first aid procedures for butyraldehyde exposure?

Immediate action is critical. Always seek medical attention if symptoms persist.[7]

Inhalation: Move the person to fresh air immediately.[3][4] If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration, but do not use mouth-to-

mouth resuscitation.

Skin Contact: Immediately take off all contaminated clothing.[7] Rinse the affected skin with

plenty of soap and water for at least 15 minutes.[3][7][8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[3][9] Remove contact lenses if present and easy to do.[7] An

ophthalmologist should be consulted.[10]

Ingestion: Do NOT induce vomiting.[3] If the person is conscious, rinse their mouth with

water.[7] Never give anything by mouth to an unconscious person.[3]

Q4: How should I properly store butyraldehyde in the lab?

Butyraldehyde requires specific storage conditions to maintain its stability and prevent

hazardous situations.
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Store in a cool, dry, well-ventilated, and approved flame-proof area.[2][4] A recommended

storage temperature is 2-8°C.[10][11]

Keep containers tightly closed and sealed until ready for use.[3][4][7]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4][7] "No Smoking"

signs should be posted.[2][7]

Protect from direct sunlight.[7]

The substance is air-sensitive and may form explosive peroxides over time.[1][2] It is

recommended to store it under an inert gas like argon.[1] Opened containers should not be

stored for more than 12 months.[2]

Q5: What materials and conditions are incompatible with butyraldehyde?

To prevent dangerous reactions, keep butyraldehyde away from:

Strong Oxidizing Agents: Contact can cause fires or explosions.[2][10][12]

Strong Acids and Bases (Caustics): Can trigger exothermic condensation or polymerization

reactions.[2][12]

Strong Reducing Agents.[2][13][14]

Amines and Ammonia.[2]

It may also react vigorously with chlorosulfonic acid, nitric acid, and sulfuric acid (oleum).[12]

Q6: What should I do in case of a butyraldehyde spill?

The response depends on the size of the spill.

Minor Spills: Remove all ignition sources immediately.[2] Absorb the spill with an inert

material like sand, earth, or vermiculite and place it in a suitable container for disposal.[4]

Major Spills: Evacuate personnel to a safe, upwind area.[2][3] Alert emergency responders.

[2] Eliminate all ignition sources and ensure the area is well-ventilated.[12] All equipment
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used for cleanup must be grounded.[12] Prevent the spill from entering drains or waterways.

[3][12]

Q7: How do I extinguish a fire involving butyraldehyde?

Butyraldehyde is highly flammable.[3][7]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[3][12]

Unsuitable Media: Do not use a straight stream of water, as it may be ineffective and could

spread the fire.

Firefighting Precautions: Firefighters should wear self-contained breathing apparatus.[3][10]

Use water spray to cool unopened containers exposed to the fire.[3]

Q8: How should I dispose of butyraldehyde waste?

Dispose of contents and containers in accordance with local, state, and federal regulations,

typically at an approved waste disposal plant or industrial combustion plant.[7][8] Do not empty

into drains.[14] Empty containers may still contain explosive vapors and should be handled with

care.[2]

Quantitative Data Summary
The following table summarizes key physical and chemical properties of butyraldehyde.
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Property Value

Molecular Formula C₄H₈O[7]

Molecular Weight 72.11 g/mol [7][15]

Appearance Colorless liquid with a pungent odor[15][16]

Boiling Point 75°C (167°F)[12][13][17]

Flash Point -12°C (10.4°F)[2]

Autoignition Temperature 230°C (446°F)[12][13]

Explosive Limits 2.5% - 12.5% by volume in air[1][12]

Vapor Density (Air=1) 2.5[2][12]

Specific Gravity (Water=1) 0.8[2][13]

Water Solubility 7.1 g/100 mL (at 25°C)[2][15]

Experimental Protocols
Protocol: Small-Scale Butyraldehyde Spill Cleanup (<100
mL)
This protocol outlines the steps for safely managing a minor butyraldehyde spill in a laboratory

fume hood.

1. Preparation & Safety: 1.1. Ensure all required PPE is worn: chemical-resistant gloves, safety

goggles, and a lab coat. 1.2. Confirm the fume hood is operating correctly. 1.3. Locate the spill

kit containing non-combustible absorbent material (e.g., sand, vermiculite), a non-sparking

scoop, and a sealable waste container.

2. Immediate Response: 2.1. Alert nearby personnel of the spill. 2.2. Remove or turn off all

potential ignition sources (e.g., hot plates, motors) in the immediate vicinity.[2]

3. Containment & Absorption: 3.1. Gently cover the spill with a non-combustible absorbent

material, starting from the outside and working inward to prevent splashing. 3.2. Allow the

absorbent material to fully soak up the liquid.
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4. Cleanup & Decontamination: 4.1. Using a non-sparking tool (e.g., plastic scoop), carefully

collect the saturated absorbent material. 4.2. Place the material into a designated, labeled, and

sealable container for hazardous waste. 4.3. Wipe the spill area with a cloth dampened with a

suitable solvent (e.g., isopropanol), followed by soap and water. Place all cleaning materials

into the hazardous waste container.

5. Disposal: 5.1. Tightly seal the hazardous waste container. 5.2. Store the container in a

designated satellite accumulation area for hazardous waste. 5.3. Arrange for disposal through

your institution's Environmental Health & Safety (EHS) department.

Visualizations
Butyraldehyde Safety & Handling Workflow
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Caption: Logical workflow for the safe handling of butyraldehyde from receipt to disposal.
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Butyraldehyde Spill Cleanup Workflow
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Caption: Step-by-step workflow for cleaning up a minor butyraldehyde spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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